1. Home
  2. Product
  3. Inhibitors
  4. Milademetan
Milademetan Milademetan Milademetan(cas 1398568-47-2), also known as DS-3032, is an antineoplastic drug candidate.
Brand Name: Vulcanchem
CAS No.: 1398568-47-2
VCID: VC0005799
InChI: InChI=1S/C30H34Cl2FN5O4/c1-28(2)8-10-29(11-9-28)30(18-5-3-15(31)13-19(18)37-27(30)41)21(17-7-12-35-24(32)22(17)33)23(38-29)26(40)36-16-4-6-20(25(34)39)42-14-16/h3,5,7,12-13,16,20-21,23,38H,4,6,8-11,14H2,1-2H3,(H2,34,39)(H,36,40)(H,37,41)/t16-,20+,21+,23-,30-/m1/s1
SMILES: CC1(CCC2(CC1)C3(C(C(N2)C(=O)NC4CCC(OC4)C(=O)N)C5=C(C(=NC=C5)Cl)F)C6=C(C=C(C=C6)Cl)NC3=O)C
Molecular Formula: C30H34Cl2FN5O4
Molecular Weight: 618.531

Milademetan

CAS No.: 1398568-47-2

Inhibitors

VCID: VC0005799

Molecular Formula: C30H34Cl2FN5O4

Molecular Weight: 618.531

Milademetan - 1398568-47-2

CAS No. 1398568-47-2
Product Name Milademetan
Molecular Formula C30H34Cl2FN5O4
Molecular Weight 618.531
Standard InChI InChI=1S/C30H34Cl2FN5O4/c1-28(2)8-10-29(11-9-28)30(18-5-3-15(31)13-19(18)37-27(30)41)21(17-7-12-35-24(32)22(17)33)23(38-29)26(40)36-16-4-6-20(25(34)39)42-14-16/h3,5,7,12-13,16,20-21,23,38H,4,6,8-11,14H2,1-2H3,(H2,34,39)(H,36,40)(H,37,41)/t16-,20+,21+,23-,30-/m1/s1
Standard InChIKey RYAYYVTWKAOAJF-QISPRATLSA-N
SMILES CC1(CCC2(CC1)C3(C(C(N2)C(=O)NC4CCC(OC4)C(=O)N)C5=C(C(=NC=C5)Cl)F)C6=C(C=C(C=C6)Cl)NC3=O)C
Description Milademetan(cas 1398568-47-2), also known as DS-3032, is an antineoplastic drug candidate.
Synonyms Milademetan; DS-3032; DS3032; DS 3032
PubChem Compound 73297272
Last Modified Dec 05 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19